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Abstract: The search for human pheromones, chemical signals that trigger innate behavioral

responses in conspecifics, has been a long-standing and controversial field of study. Recent

research has identified hexadecanal (HEX), a volatile aldehyde found in human skin, saliva,

and feces, as a potential chemosignaling agent. Notably, HEX appears to exert a pronounced

and sexually dimorphic effect on human aggression. This document provides a comprehensive

technical overview of the primary research investigating hexadecanal's role as a potential

human pheromone, focusing on the quantitative data, experimental methodologies, and

proposed neural pathways. The information is intended for researchers, scientists, and drug

development professionals exploring the landscape of human chemical communication and its

potential therapeutic applications.

Quantitative Behavioral and Neuroimaging Data
The primary evidence for hexadecanal's effect on human aggression comes from a series of

experiments utilizing validated behavioral paradigms and functional magnetic resonance

imaging (fMRI). The key findings from these studies are summarized below.

Behavioral Data: Taylor Aggression Paradigm (TAP)
The Taylor Aggression Paradigm (TAP) was used in a between-subjects design to measure

reactive aggression. Participants were first provoked by a fictitious opponent in a computer
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game involving an unfair distribution of money, and then given the opportunity to "punish" the

opponent with a noise blast of variable intensity.

Sex Condition N

Mean Blast
Volume
(Arbitrary
Units ±
SEM)

Statistical
Compariso
n (HEX vs.
Control)

p-value

Men Control 34 3.57 ± 0.34 t(15) = -6.37 < 10⁻⁵

Hexadecanal 33 2.91 ± 0.39

Women Control 30 2.84 ± 0.55 t(15) = 4.70 < 0.0003

Hexadecanal 30 3.34 ± 0.33

Table 1:

Summary of

behavioral

aggression

data from the

Taylor

Aggression

Paradigm

(TAP). Data

sourced from

Mishor et al.,

2021.

The results indicate that sniffing hexadecanal significantly decreased aggressive behavior in

men while significantly increasing it in women.

Neuroimaging Data: Functional Connectivity
Functional MRI was employed during a modified Point Subtraction Aggression Paradigm

(PSAP) to identify the neural correlates of HEX exposure. While HEX increased activity in the

left angular gyrus in both men and women, the critical finding was in the modulation of
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functional connectivity between this region and a network of brain areas associated with social

appraisal and aggression.

Sex

Effect of
Hexadecanal on
Functional
Connectivity

Associated Brain
Regions

Behavioral
Correlate

Men
Increased

Connectivity

Left Angular Gyrus ↔

Temporal Pole,

Amygdala,

Orbitofrontal Cortex

Blocked Aggression

Women
Decreased

Connectivity

Left Angular Gyrus ↔

Temporal Pole,

Amygdala,

Orbitofrontal Cortex

Triggered Aggression

Table 2: Sex-

dependent modulation

of functional

connectivity by

hexadecanal. Data

sourced from Mishor

et al., 2021.

Experimental Protocols
Detailed and replicable methodologies are critical for advancing research in this field. The

following sections describe the protocols used in the key studies.

Participant Recruitment and Blinding
Participants: Healthy volunteers were recruited, with experiments balanced for sex. For the

TAP study, 127 participants (67 men, 60 women) were included. The fMRI study included 49

participants (25 men, 24 women).
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Blinding: All experiments were conducted in a double-blind fashion. Neither the participants

nor the experimenters interacting with them were aware of whether the active compound

(hexadecanal) or the control was being administered.

Stimulus Preparation and Delivery
Compound: Hexadecanal (HEX) was used as the active stimulus. A control substance (e.g.,

vehicle alone) was used for the placebo condition.

Delivery Method: The odorant was applied to a small sticky pad which was then affixed to the

participant's upper lip, ensuring constant passive inhalation throughout the experiment. This

method avoids conscious sniffing and focuses on the subliminal effects of the molecule.

Behavioral Aggression Protocol: Taylor Aggression
Paradigm (TAP)
The TAP is a well-validated, two-stage laboratory measure of aggressive behavior.

Provocation Stage: Participants play a computer game against a supposed human partner

(actually a computer algorithm). In this game, the "partner" consistently makes unfair offers

in a money-dividing task, designed to elicit frustration and anger.

Aggression Stage: Immediately following the provocation, participants are informed they will

play a second game against the same partner. In this task, they have the opportunity to

administer a loud noise blast to their opponent. The intensity (volume and/or duration) of the

chosen noise blast serves as the quantitative measure of aggression.

fMRI Protocol: Point Subtraction Aggression Paradigm
(PSAP)
The PSAP is another established paradigm for measuring aggression that is adaptable for use

within an fMRI scanner.

Task Design: Participants engage in a task where they can accumulate money.

Provocation: During the task, money is periodically "stolen" from the participant by a fictitious

opponent.
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Aggression: Participants are given the opportunity to press a button (or, in this case, a fist-

clench sensor) to subtract money from their opponent. This action does not result in any

monetary gain for the participant, isolating the aggressive/punitive motivation.

Data Acquisition: Brain activity is recorded using a 3 Tesla MRI scanner. Functional data is

collected using a T2*-weighted gradient-echo planar imaging sequence, while high-resolution

anatomical images are acquired with a T1-weighted sequence.

Data Analysis: Neuroimaging data is analyzed using standard software packages (e.g., FSL,

SPM). The analysis focuses on identifying brain regions activated by HEX and, critically, on

psychophysiological interaction (PPI) analysis to determine how HEX modulates functional

connectivity between brain regions during the task.

Visualizations: Workflows and Signaling Pathways
Experimental Workflow Diagram
The following diagram illustrates the general workflow for the behavioral experiments designed

to test the effect of hexadecanal on aggression.

To cite this document: BenchChem. [Hexadecanal: A Putative Human Chemosignal
Modulating Aggressive Behavior]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134135#hexadecanal-as-a-potential-human-
pheromone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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